Cas no 2680863-45-8 (1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2680863-45-8
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 5651504
• PubChem ID: 165917849
• Update Time: 2025-05-21

1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-1-acetamido-3-hydroxycyclobutane-1-carboxylic acid
• 1-acetamido-3-hydroxycyclobutane-1-carboxylic acid
• 2680797-92-4
• EN300-28271153
• 2680863-45-8
• EN300-28271152
• 1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C7H11NO4/c1-4(9)8-7(6(11)12)2-5(10)3-7/h5,10H,2-3H2,1H3,(H,8,9)(H,11,12)
• InChI Key： NVZXFCHAUNWXPT-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)NC(C)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.6Ų

Additional information on 1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid

1-Acetamido-3-Hydroxycyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid, identified by the CAS number 2680863-45-8, is a unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its cyclobutane ring structure, which is a four-membered carbon ring, and its functional groups: an acetamido group (-CONHAc), a hydroxyl group (-OH), and a carboxylic acid group (-COOH). The combination of these functional groups makes this compound highly versatile and interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

The synthesis of 1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid involves a series of carefully designed reactions to achieve the desired stereochemistry and functional group arrangement. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as cycloaddition reactions or ring-closing metathesis. These advancements have not only streamlined the production process but also opened new avenues for exploring similar compounds with modified functionalities.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to design molecules with specific biological activities. For example, the acetamido group can be modified to introduce different substituents, potentially enhancing bioavailability or targeting specific receptors. Similarly, the hydroxyl and carboxylic acid groups provide opportunities for forming hydrogen bonds or participating in other non-covalent interactions, which are crucial for molecular recognition in biological systems.

Recent research has also highlighted the importance of stereochemistry in determining the biological activity of this compound. The cyclobutane ring introduces strain into the molecule, which can influence its conformational flexibility and interaction with target proteins. By controlling the stereochemistry during synthesis, researchers can tailor the compound's properties to suit specific applications. For instance, enantiomerically pure forms of this compound have been used in chiral recognition studies, demonstrating their potential in asymmetric catalysis or enantioselective drug design.

In addition to its role in drug discovery, 1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid has shown promise in materials science. Its unique structure makes it a candidate for designing novel polymers or supramolecular assemblies. The ability to form hydrogen bonds through its hydroxyl and carboxylic acid groups allows for self-assembling properties, which could be exploited in creating nanostructured materials or stimuli-responsive systems. Recent experiments have explored its use as a monomer in polymerization reactions, yielding materials with tunable physical properties.

The study of this compound has also contributed to our understanding of cyclobutane chemistry. Cyclobutane rings are known for their strained geometry, which often leads to unusual reactivity compared to larger cyclic systems. Researchers have investigated how this strain affects the electronic properties and reactivity of the molecule, providing valuable insights into its potential as a reactive intermediate or catalyst in organic transformations.

Furthermore, computational studies have played a significant role in elucidating the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have been used to predict its stability under various conditions and to identify key transition states in its reaction mechanisms. These computational tools have complemented experimental work by guiding synthetic strategies and helping to interpret spectroscopic data.

In summary, 1-Acetamido-3-hydroxycyclobutane-1-carboxylic acid is a multifaceted compound with applications spanning organic synthesis, medicinal chemistry, materials science, and fundamental chemical research. Its unique structure and functional groups make it an attractive target for further investigation. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in advancing both academic and industrial efforts in these fields.